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Compound of Interest

Compound Name: Dimethyl adipate-d4

Cat. No.: B3044210

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents are paramount to ensuring a safe and compliant
laboratory environment. This guide provides essential, step-by-step procedures for the safe
disposal of Dimethyl adipate-d4, a deuterated form of dimethyl adipate, reinforcing a culture of
safety and operational excellence. While the deuterated form is specified, its disposal protocol
is identical to that of the non-deuterated compound, as deuteration does not significantly alter
its chemical properties or hazards.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is crucial to be equipped with the appropriate
personal protective equipment (PPE). This includes safety glasses or goggles, chemical-
resistant gloves, and a lab coat. Ensure adequate ventilation in the work area to minimize
inhalation exposure.[1][2][3] In the event of a spill, immediately contain the liquid with an inert
absorbent material such as sand, earth, or vermiculite.[1][4] The absorbed material should then
be collected and placed into a suitable, labeled container for waste disposal.[1][4] It is
imperative to prevent the spilled chemical from entering drains or waterways.[4][5]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of dimethyl adipate are
summarized in the table below. This information is critical for understanding its behavior and
potential hazards.
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Property Value

Molecular Formula C8H10D404

Molecular Weight 178.22 g/mol

Boiling Point 109-110°C @ 14 mmHg[6]
Melting Point 8°CI6]

Flash Point 107°C[6]

Density ~1.06 g/cm3[7]

Log Kow 1.03[4]

Biodegradability Readily biodegradable[8]

Step-by-Step Disposal Procedure

The disposal of Dimethyl Adipate-d4 must adhere to local, state, and federal regulations.[1][4]
Chemical waste generators are ultimately responsible for determining if a discarded chemical is
classified as hazardous waste.[1]

¢ Waste Identification and Collection:

o Unused or contaminated Dimethyl Adipate-d4 should be collected in a designated,
properly labeled, and sealed container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Disposal Options:

o Recycling: If the material is unused and uncontaminated, recycling may be an option.
Consult the manufacturer or your EHS office for recycling possibilities.[4]

o Incineration: For contaminated or waste material, incineration in a licensed facility is a
preferred method. The material may be mixed with a suitable combustible solvent to
facilitate this process.[4]
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o Landfill: Disposal by burial in a landfill specifically licensed to accept chemical and/or
pharmaceutical wastes is another option.[4]

o Consultation and Compliance:

o Always consult your institution's EHS office or the local or regional waste management
authority to identify a suitable treatment or disposal facility.[4]

o Follow all institutional guidelines and local regulations for chemical waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Dimethyl Adipate-d4.
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Caption: Dimethyl Adipate-d4 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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